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Compound of Interest

Compound Name: 4-Methylmorpholine

Cat. No.: B044366

This guide provides comprehensive information for the safe handling and storage of 4-
Methylmorpholine (NMM), tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQS)

Q1: What is 4-Methylmorpholine (NMM)?

Al: 4-Methylmorpholine, also known as N-Methylmorpholine (NMM), is a cyclic tertiary amine
with the molecular formula C5H11NO.[1] It appears as a clear, colorless to light yellow liquid
with a distinct ammonia-like odor.[1][2] NMM is a versatile organic compound used as a
solvent, a catalyst in polyurethane foam production, a corrosion inhibitor, and an intermediate
in the synthesis of pharmaceuticals and other fine chemicals.[1][3]

Q2: What are the primary hazards associated with NMM?

A2: NMM is a hazardous substance with multiple risks. It is a highly flammable liquid and its
vapors can form explosive mixtures with air.[2][4][5] It is corrosive and can cause severe skin
burns and serious eye damage.[2][5] Additionally, NMM is harmful if swallowed, inhaled, or if it
comes into contact with the skin.[2][5]

Q3: What are the immediate effects of exposure to NMM?
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A3: Contact with NMM can cause severe irritation and burns to the skin, eyes, and mucous
membranes.[2][4] Inhalation may cause respiratory tract irritation, dizziness, or even lung
edema, where fluid accumulates in the lungs—a reaction that can be delayed for up to 24
hours after exposure.[5] Ingestion can lead to gastrointestinal irritation and may be harmful.[2]

[6]
Q4: Is NMM stable?

A4: NMM is generally stable under normal storage conditions.[4][7] However, it is incompatible
with a range of materials and can react exothermically with acids.[4][8] Hazardous
polymerization will not occur.[7]

Physical and Chemical Properties

The following table summarizes the key quantitative data for 4-Methylmorpholine.

Property Value

Molecular Formula C5H11NO[1][3]

Molecular Weight 101.15 g/mol [2][3]

Appearance Colorless to light yellow liquid[1]

Odor Ammonia-like[2][4]

Melting Point -66 °C (-87 °F)[1][3][]

Boiling Point 115-116 °C (239-241 °F) at 750 mm Hg[1][3][9]
Flash Point 14 °C (57.2 °F) - 24 °C (75 °F)[1][4][10]
Density 0.92 g/mL at 25 °C[1][3][9]

Vapor Pressure 18 mm Hg at 20 °CJ[3][9]

Water Solubility >500 g/L (miscible) at 20 °C[9]
Explosive Limits Lower: 2.2% / Upper: 11.8%[9][10]

Handling and Personal Protective Equipment (PPE)
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Q5: What engineering controls are required when working with NMM?

A5: Always handle NMM in a well-ventilated area, preferably inside a chemical fume hood, to
keep airborne concentrations low.[11][12] Ensure that safety showers and eyewash stations
are readily accessible and in close proximity to the workstation.[7] All equipment used for
handling the product must be grounded to prevent static discharge, which could be an ignition
source.[4][5]

Q6: What Personal Protective Equipment (PPE) is mandatory for handling NMM?
A6: A comprehensive PPE setup is critical. This includes:

» Eye/Face Protection: Wear tightly sealed chemical safety goggles and a face shield.[7]
Standard safety glasses are not sufficient. Contact lenses should not be worn as they can
absorb and concentrate irritants.[11]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent any skin exposure.[5][7] An apron or lab coat is also necessary.

» Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure
limits, use a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic
vapors.[7]

Q7: How should | prevent static electricity buildup when transferring NMM?

A7: NMM is highly flammable and its vapors can be ignited by static discharge. Always use
explosion-proof electrical and ventilating equipment.[5] Ground and bond containers and
receiving equipment during transfer.[5] Use only non-sparking tools.[5]

Storage Guidelines
Q8: What are the correct storage conditions for NMM?
A8: NMM should be stored in a cool, dry, and well-ventilated area designated for flammable

liquids.[5][11] The storage area should be secured and locked.[5] Keep containers tightly
sealed and protected from physical damage.[5][11] Store away from heat, sparks, open flames,
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and other ignition sources.[5] Some suppliers recommend refrigerated storage to maintain
product quality.[7][13]

Q9: What materials are incompatible with NMM?

A9: NMM is incompatible with several classes of chemicals and should not be stored with them.
These include:

» Strong oxidizing agents (e.g., nitrates, peroxides, chlorine bleaches)[7][11]

e Acids and acid halides[2][4]

¢ Acid anhydrides[2][4]

¢ |socyanates, epoxides, and phenols[2][4]

e Strong reducing agents (e.g., hydrides), as this combination can generate flammable
hydrogen gas.[2][4]

Incompatible Materials
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Ignition Risk ce )
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Caption: Incompatible material classes for 4-Methylmorpholine.

Troubleshooting and Emergency Protocols
Experimental Protocols: First Aid

Q10: What is the first aid protocol for eye or skin contact with NMM?
A10: Immediate action is crucial to prevent severe injury.

» Eye Contact: Immediately flush the eyes with copious amounts of running water for at least
15 minutes, making sure to hold the eyelids apart to ensure complete irrigation.[5] Removal
of contact lenses should only be done by skilled personnel.[5] Seek immediate medical
attention from an ophthalmologist.

o Skin Contact: Immediately remove all contaminated clothing and footwear while flushing the
affected skin with large amounts of water, using a safety shower if available.[5] Continue
washing for at least 15 minutes. Seek immediate medical attention.[5][10]

Q11: What should | do in case of inhalation or ingestion of NMM?
Al1:

 Inhalation: Move the affected person to fresh air immediately.[5][10] Keep them warm and at
rest.[5] If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth).[5]
[10] Since lung edema can be delayed, medical observation for up to 24 hours may be
necessary even if symptoms are not immediately apparent.[5] Seek immediate medical
attention.[5]

 Ingestion: Do NOT induce vomiting.[10][14] Have the conscious person rinse their mouth
thoroughly with water and then drink plenty of water.[7][14] Call a physician or poison control
center immediately.[10]

Experimental Protocols: Spill Cleanup

Q12: How do | handle a small NMM spill in the lab?
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A12: For minor spills (< 4L) that do not pose a significant threat, trained local personnel can
manage the cleanup.[15]

o Alert & Secure: Alert personnel in the immediate area. Eliminate all sources of ignition
(flames, sparks, hot surfaces).[4][5]

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.[16]

o Wear PPE: Don the appropriate PPE, including respiratory protection, chemical-resistant
gloves, and eye/face protection.[5][11]

o Contain & Absorb: Create a dike around the spill's outer edges using an inert, non-
combustible absorbent material like vermiculite, sand, or earth.[4][15][16] Do NOT use paper
towels or other combustible materials.[15] Work from the outside of the spill toward the
center to prevent spreading.[16][17]

o Collect Waste: Carefully scoop the absorbed material using non-sparking tools into a
suitable, labeled, and sealable container for hazardous waste disposal.[4][15]

o Decontaminate: Clean the spill area with soap and water, followed by a final rinse.

» Dispose: Dispose of the sealed waste container and any contaminated PPE according to
institutional and local hazardous waste regulations.

Q13: When does an NMM spill become an emergency requiring evacuation?

A13: A spill is considered a major emergency if it involves a large quantity, is in a poorly
ventilated area, presents a fire or explosion hazard, or if personnel are not trained or equipped
to handle it.[15][18] In such cases, evacuate the area immediately, alert others, and contact
your institution's emergency response team.
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Caption: Decision workflow for responding to a 4-Methylmorpholine spill.
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Experimental Protocols: Firefighting

Q14: How should a fire involving NMM be handled?
Al4.

« Evacuation: If the fire is large or cannot be immediately controlled, evacuate the area and
activate the fire alarm.

o Extinguishing Media: For a small fire, use a dry chemical, carbon dioxide (CO2), or alcohol-
resistant foam extinguisher.[2][4] A water spray can be used to cool fire-exposed containers
and control vapors, but a direct water stream may be ineffective.[2][4]

o Firefighter Precautions: Firefighting personnel must wear full protective clothing and a self-
contained breathing apparatus (SCBA).[7] Vapors are heavier than air and may travel to an
ignition source and flash back.[4]

o Container Hazard: Be aware that containers of NMM may explode when heated.[4] If
possible and safe to do so, move undamaged containers away from the fire.[2][4] Fight the
fire from a maximum distance if tanks are involved.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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